3-ACETYL-2,3-DIHYDRO-4H-1-BENZOPYRAN-4-ONE
Cat. No. B8689510
M. Wt: 190.19 g/mol
InChI Key: ZACGAPYDOVKRJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04060619
Procedure details
A solution of 3-acetyl-4-chromanone boron difluoride complex (13 g, 54.4 mmoles, described in Example 4) and anhydrous sodium acetate (52 g) in glacial acetic acid (235 ml) is heated on a steam bath for 1 hr. The solution is poured on ice and the resulting mixture is extracted with ether. The organic extract is washed with aqueous sodium bicarbonate solution and saturated sodium chloride solution, dried and evaporated. The residue is subjected to chromatography on silica gel using benzene-hexane (1:1) as eluant. Evaporation of the eluate gives the title compound, m.p. 73°-74° C, νmaxCHCl3 1,600 cm-1.
Name
3-acetyl-4-chromanone boron difluoride
Quantity
13 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[B](F)F.[C:4]([CH:7]1[C:16](=[O:17])[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[O:9][CH2:8]1)(=[O:6])[CH3:5].C([O-])(=O)C.[Na+]>C(O)(=O)C>[C:4]([CH:7]1[C:16](=[O:17])[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[O:9][CH2:8]1)(=[O:6])[CH3:5] |f:0.1,2.3,^1:0|
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Inputs
Step One
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Name
|
3-acetyl-4-chromanone boron difluoride
|
|
Quantity
|
13 g
|
|
Type
|
reactant
|
|
Smiles
|
[B](F)F.C(C)(=O)C1COC2=CC=CC=C2C1=O
|
|
Name
|
|
|
Quantity
|
52 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
|
|
Name
|
|
|
Quantity
|
235 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The solution is poured on ice
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the resulting mixture is extracted with ether
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The organic extract
|
WASH
|
Type
|
WASH
|
|
Details
|
is washed with aqueous sodium bicarbonate solution and saturated sodium chloride solution
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Evaporation of the eluate
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)C1COC2=CC=CC=C2C1=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
